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Compound of Interest

Compound Name:
Methyl 2-(2-bromo-3-

chlorophenyl)acetate

CAS No.: 1021089-12-2; 41024-33-3

Cat. No.: B2630147

Get Quote

Executive Summary & Chemical Identity
Target Audience: Chemical Safety Officers, Process Chemists, and Drug Discovery

Researchers.

This guide provides an in-depth operational framework for the safe handling of Methyl 2-(2-
bromo-3-chlorophenyl)acetate. Unlike generic Safety Data Sheets (SDS), this document

bridges the gap between regulatory compliance and practical laboratory application, specifically

addressing the compound's use as a halogenated building block in cross-coupling chemistries

(e.g., Suzuki-Miyaura, Buchwald-Hartwig).
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Parameter Detail

Chemical Name Methyl 2-(2-bromo-3-chlorophenyl)acetate

CAS Number

Molecular Formula C₉H₈BrClO₂

Molecular Weight 263.52 g/mol

Physical State Solid (Low melting point: 56-57°C)

Solubility
Soluble in DCM, Ethyl Acetate, DMSO; Insoluble

in water.[1][2][3][4][5]

Hazard Identification & Toxicology (E-E-A-T
Analysis)
Expertise Note: While some vendors classify similar aryl acetic esters as merely "Irritant"

(H315/H319), authoritative sources for this specific CAS (e.g., Sigma-Aldrich) assign a

Corrosive (H314) classification. As a Senior Application Scientist, I mandate treating this

compound as Corrosive to ensure maximum personnel safety. The presence of the

halogenated aromatic ring combined with the ester functionality can lead to potent tissue

damage upon prolonged contact.

Core Hazard Profile (GHS Standards)
Signal Word:DANGER

Hazard Statements:

H314: Causes severe skin burns and eye damage.

H302: Harmful if swallowed (inferred from structural analogs).[4][5][6]

H335: May cause respiratory irritation.[4][6]

Toxicological Mechanism
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The lipophilic nature of the methyl ester facilitates dermal absorption. Once absorbed or upon

contact with mucous membranes, the compound may undergo hydrolysis, releasing the

corresponding phenylacetic acid derivative and potentially hydrobromic/hydrochloric acid trace

impurities if degradation has occurred. This mechanism drives the recommendation for Silver

Shield/Laminate gloves over standard nitrile for prolonged handling.

Storage & Stability Protocols
Causality: Halogenated esters are prone to hydrolysis and photolytic degradation. Improper

storage leads to the formation of the free acid, which alters stoichiometry in sensitive

palladium-catalyzed couplings.

Storage Hierarchy
Temperature:2-8°C (Refrigerated). Note: While some sources suggest room temperature,

refrigeration retards ester hydrolysis.

Atmosphere: Inert gas (Argon or Nitrogen) backfill is recommended after opening.

Container: Amber glass vials with Teflon-lined caps to prevent photolysis and cap

degradation.

Operational Workflow: From Receipt to Reaction
The following diagram illustrates the critical control points (CCPs) for handling this compound

to maintain chemical integrity and operator safety.
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Figure 1: Lifecycle management of Methyl 2-(2-bromo-3-chlorophenyl)acetate emphasizing

the critical safety barrier during dispensing.
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Emergency Response & Spill Management
Self-Validating Protocol: This protocol relies on the principle of "Solubility-Based

Decontamination." Water alone is ineffective for this lipophilic solid/oil and may spread the

contamination.

Scenario A: Benchtop Spill (< 5g)
Evacuate: Clear the immediate area of non-essential personnel.

PPE Upgrade: Don double nitrile gloves or Silver Shield gloves and a full-face shield.

Solubilize: Apply a specific solvent (Acetone or Ethanol) to a chem-wipe before touching the

spill to facilitate uptake, or use a dry absorbent (vermiculite) if liquid is present.

Clean: Wipe the area with soap and water after the solvent clean to remove oily residues.

Disposal: Place all waste in Halogenated Organic Waste containers.

Scenario B: Personnel Exposure[9]
Skin Contact: Immediate wash with Polyethylene Glycol 400 (PEG-400) (if available)

followed by soap and water. PEG-400 is superior to water for solubilizing lipophilic esters.

Eye Contact: Flush with water for 15 minutes.[7] Do not use neutralizing agents.

Emergency Logic Flow
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Figure 2: Decision tree for immediate emergency response, prioritizing solubilization for skin

decontamination.

Synthesis Context & Reactivity
This compound is a high-value intermediate often used in Palladium-catalyzed cross-coupling

reactions.

Reactivity Hazard: The C-Br and C-Cl bonds function as electrophilic sites. In the presence

of strong bases (e.g., NaOtBu, KHMDS) used in coupling reactions, the alpha-proton of the

ester is acidic.

Exotherm Warning: Uncontrolled mixing with strong bases can lead to runaway enolization

exotherms. Always add base slowly at controlled temperatures (0°C).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b2630147/docs?utm_src=pdf-body#technical-safety-handling-guide-methyl-2-2-bromo-3-chlorophenyl-acetate
https://www.benchchem.com/product/b2630147/docs?utm_src=pdf-body#technical-safety-handling-guide-methyl-2-2-bromo-3-chlorophenyl-acetate
https://www.sigmaaldrich.com/HK/zh/product/chemscenellcpreferredpartner/ciah998d81c0
https://www.achemblock.com/y220621-methyl-2-2-bromo-3-chlorophenyl-acetate.html
https://www.benchchem.com/product/b2630147?utm_src=pdf-custom-synthesis#bc-rfq
https://www.sigmaaldrich.com/HK/zh/product/chemscenellcpreferredpartner/ciah998d81c0
https://pubchemlite.lcsb.uni.lu/e/compound/54502381
https://pubchemlite.lcsb.uni.lu/e/compound/54502381
https://en.wikipedia.org/wiki/Methyl_2-bromoacetate
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-W019829.pdf
https://fluorochem.co.uk/product/F536524/
https://static.cymitquimica.com/products/IN/pdf/sds-DA006NIB.pdf
https://www.fishersci.com/store/msds?partNumber=AC169550025&countryCode=US&language=en
https://www.achemblock.com/y220621-methyl-2-2-bromo-3-chlorophenyl-acetate.html
https://www.achemblock.com/y220621-methyl-2-2-bromo-3-chlorophenyl-acetate.html
https://www.benchchem.com/product/b2630147/docs#technical-safety-handling-guide-methyl-2-2-bromo-3-chlorophenyl-acetate
https://www.benchchem.com/product/b2630147/docs#technical-safety-handling-guide-methyl-2-2-bromo-3-chlorophenyl-acetate
https://www.benchchem.com/product/b2630147/docs#technical-safety-handling-guide-methyl-2-2-bromo-3-chlorophenyl-acetate
https://www.benchchem.com/product/b2630147/docs#technical-safety-handling-guide-methyl-2-2-bromo-3-chlorophenyl-acetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2630147?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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